Cas no 1310404-31-9 (2-(4-Bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety ensures improved handling and storage compared to free boronic acids, while the bromothiophene scaffold offers versatility in constructing heterocyclic frameworks. The compound’s well-defined reactivity profile facilitates efficient C-C bond formation, particularly in pharmaceutical and materials science applications. Its crystalline solid form allows for precise weighing and reduced variability in synthetic procedures. The presence of both bromo and boronate functional groups enables sequential functionalization, enhancing its utility in complex molecular synthesis. Suitable for use under inert conditions, it is a reliable intermediate for advanced organic transformations.

2-(4-Bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1310404-31-9 structure

Product Name:2-(4-Bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1310404-31-9

MF:C₁₀H₁₄BBrO₂S

MW:288.996961116791

MDL:MFCD08063131

CID:1032172

PubChem ID:53398615

Update Time:2025-06-06

2-(4-Bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- AKOS015949983
- (4-BROMOTHIOPHEN-3-YL)BORONIC ACID PINACOL ESTER
- 1310404-31-9
- EN300-1706427
- 2-(4Bbromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- DTXSID50694519
- 2-(4-Bromo-3-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 2-(4-bromo-3-thienyl)-4,4,5,5-tetramethyl-
- CS-0189108
- MFCD08063131
- 4-Bromothiophene-3-boronic acid pinacol ester
- DB-337650
- MDL： MFCD08063131
- Inchi： 1S/C10H14BBrO2S/c1-9(2)10(3,4)14-11(13-9)7-5-15-6-8(7)12/h5-6H,1-4H3
- InChI Key： GOPPOKPDODINQQ-UHFFFAOYSA-N
- SMILES： BrC1=CSC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

Exact Mass: 287.99909g/mol
Monoisotopic Mass: 287.99909g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.7Å²

2-(4-Bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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Chemenu	CM127030-250mg	2-(4-bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1310404-31-9	97%	250mg	$611	2024-08-02
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Chemenu	CM127030-10g	2-(4-bromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1310404-31-9	97%	10g	$5077	2024-08-02
abcr	AB389834-1 g	4-Bromothiophene-3-boronic acid pinacol ester	1310404-31-9		1g	€147.00	2023-04-25
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